Cas no 218451-56-0 (Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-)

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- is a fluorinated organic compound featuring a cyclobutanol core substituted with an amino-methyl group bearing a 3,4-difluorophenyl moiety. This structure confers unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the cyclobutanol scaffold contributes to conformational rigidity. The compound’s bifunctional nature (hydroxyl and amino groups) allows for versatile derivatization, facilitating its use in the development of bioactive molecules. Its well-defined stereochemistry and purity make it suitable for research applications requiring precise molecular control.

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- structure

218451-56-0 structure

Product Name:Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-

CAS No:218451-56-0

MF:C₁₁H₁₃F₂NO

MW:213.223829984665

CID:3911217

PubChem ID:22993507

Update Time:2025-07-01

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

- Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]-
- 1-(amino(3,4-difluorophenyl)methyl)cyclobutanol
- KRJAVCYLHVZSKL-UHFFFAOYSA-N
- 218451-56-0
- WLZ3035
- SCHEMBL6962979
- 1-[amino-(3,4-difluoro-phenyl)methyl]-cyclobutanol
- Inchi： 1S/C11H13F2NO/c12-8-3-2-7(6-9(8)13)10(14)11(15)4-1-5-11/h2-3,6,10,15H,1,4-5,14H2
- InChI Key： KRJAVCYLHVZSKL-UHFFFAOYSA-N
- SMILES： FC1=C(C=CC(=C1)C(C1(CCC1)O)N)F

Computed Properties

Exact Mass: 213.09652036g/mol
Monoisotopic Mass: 213.09652036g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 233
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 46.2Å²

Cyclobutanol, 1-[amino(3,4-difluorophenyl)methyl]- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1227794-1g	1-(amino(3,4-difluorophenyl)methyl)cyclobutanol	218451-56-0	95%	1g	$1130	2024-06-03
eNovation Chemicals LLC	Y1227794-1g	1-(amino(3,4-difluorophenyl)methyl)cyclobutan-1-ol	218451-56-0	95%	1g	$1130	2025-02-27
eNovation Chemicals LLC	Y1227794-1g	1-(amino(3,4-difluorophenyl)methyl)cyclobutan-1-ol	218451-56-0	95%	1g	$1130	2025-02-25